Cas no 2228392-34-3 (6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2228392-34-3
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 6612614
• PubChem ID: 165798505
• Update Time: 2025-05-21

6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine
• 6-chloro-2-methoxy-3-[(3-methoxyazetidin-3-yl)methyl]pyridine
• 2228392-34-3
• EN300-1993900

• Inchi： 1S/C11H15ClN2O2/c1-15-10-8(3-4-9(12)14-10)5-11(16-2)6-13-7-11/h3-4,13H,5-7H2,1-2H3
• InChI Key： WBWDYRZJLKNQJK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CC1(CNC1)OC

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine

6-Chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine: A Comprehensive Overview

6-Chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine (CAS No. 2228392-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with chloro, methoxy, and a unique 3-methoxyazetidin-3-yl methyl group, making it a valuable intermediate for drug discovery and material science applications.

The structural complexity of 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine contributes to its diverse reactivity profile. Researchers have explored its potential as a building block for kinase inhibitors and other biologically active molecules. Recent studies suggest this compound may play a role in developing treatments for neurological disorders, aligning with current pharmaceutical industry trends toward central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, the azetidine ring system in this compound represents an important pharmacophore in modern medicinal chemistry. The constrained four-membered ring offers unique conformational properties that can enhance binding affinity to biological targets. This characteristic makes CAS 2228392-34-3 particularly interesting for researchers working on structure-activity relationship (SAR) studies.

The compound's physicochemical properties include moderate water solubility due to its polar functional groups, with calculated logP values suggesting good membrane permeability. These characteristics make 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine suitable for various formulation approaches in drug development, addressing current industry needs for bioavailable small molecules.

Analytical methods for characterizing 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine typically involve advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The growing demand for high-purity chemical intermediates in drug discovery has increased interest in reliable synthetic routes to this molecule.

Recent patent literature reveals that derivatives of 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine are being investigated for their potential in treating inflammatory conditions. This aligns with current pharmaceutical research trends focusing on immune modulation therapies. The compound's unique structural features allow for diverse modifications, enabling medicinal chemists to explore various therapeutic indications.

In material science applications, the pyridine-azetidine hybrid structure of this compound shows promise for developing novel functional materials. Researchers are investigating its potential in creating metal-organic frameworks (MOFs) and other advanced materials with applications in catalysis and sensing technologies.

The synthesis of 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine typically involves multi-step organic transformations, with key steps including nucleophilic substitution and ring formation reactions. Process optimization for large-scale production remains an active area of research, particularly focusing on green chemistry principles and atom economy.

From a commercial perspective, CAS 2228392-34-3 is increasingly available from specialty chemical suppliers catering to pharmaceutical and biotechnology industries. Market analysts note growing demand for such structurally complex intermediates as drug discovery pipelines expand globally.

Regulatory considerations for 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine focus on standard laboratory safety protocols. Proper handling includes using personal protective equipment and working in well-ventilated areas, consistent with general organic chemistry laboratory practices.

Future research directions for this compound may explore its potential in proteolysis targeting chimera (PROTAC) technology, an emerging area in drug discovery. The molecule's structural features make it a candidate for developing bifunctional compounds that can target disease-causing proteins for degradation.

Academic and industrial researchers continue to investigate novel synthetic routes to 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine, with recent publications highlighting more efficient catalytic methods. These developments support the growing need for sustainable synthetic methodologies in organic chemistry.

The compound's stability profile has been studied under various conditions, showing good thermal stability and compatibility with common organic solvents. These properties make 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine suitable for diverse chemical transformations and formulation processes.

As the pharmaceutical industry continues to explore novel heterocyclic scaffolds, compounds like 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine will likely remain important tools for medicinal chemistry research. Its unique combination of structural features offers multiple points for diversification and optimization in drug discovery programs.

Recent advances in computational chemistry have enabled better prediction of this compound's interaction with biological targets, accelerating its potential applications in drug development. Molecular modeling studies suggest interesting binding modes that could be exploited for therapeutic benefit.

The growing body of research on 6-chloro-2-methoxy-3-(3-methoxyazetidin-3-yl)methylpyridine demonstrates its versatility as a chemical building block. From potential pharmaceutical applications to materials science innovations, this compound continues to reveal new possibilities for scientific exploration and technological advancement.